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Compound of Interest

Compound Name: 4-Methoxy-3-methylaniline

Cat. No.: B090814

Essential Safety and Handling Guide for 4-
Methoxy-3-methylaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Methoxy-3-methylaniline in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Compound Name 4-Methoxy-3-methylaniline
CAS Number 136-90-3

Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol

Form Solid

Melting Point 57-60 °C

Hazard Identification and Classification
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4-Methoxy-3-methylaniline is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin contact.

GHS Hazard Statements:

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type

Specifications

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Always check the
manufacturer's data for

breakthrough times.

To prevent skin contact and
absorption.[3][4]

Eye Protection

Chemical safety goggles or a
face shield where splashing is

possible.[3]

To protect eyes from dust

particles and splashes.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is recommended if dust or
aerosols are generated.[5][6]
In case of inadequate
ventilation, a self-contained
breathing apparatus may be

necessary.

To prevent inhalation of

harmful dust and vapors.

Skin and Body Protection

Alab coat, long pants, and
closed-toe shoes are required.
Contaminated clothing should
be removed immediately and

washed before reuse.[6]

To prevent skin contact.

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step procedures is crucial for the safe handling of 4-

Methoxy-3-methylaniline.

1. Preparation and Engineering Controls:

o Always handle this chemical in a well-ventilated area, preferably within a certified chemical

fume hood.

o Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[3]
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o Before starting any work, ensure all necessary PPE is clean, in good condition, and readily
available.

2. Handling the Solid Chemical:
e Avoid the formation and inhalation of dust.[1][3]

e When weighing or transferring the solid, do so in a fume hood or a designated containment
area.

» Use appropriate tools (e.g., spatulas) to handle the solid and avoid direct contact.
3. General Laboratory Practices:

e Do not eat, drink, or smoke in areas where chemicals are handled or stored.[5]

o Keep the container tightly closed when not in use.

e Wash hands thoroughly with soap and water after handling the substance.[5]

e Avoid contact with skin, eyes, and clothing.

Disposal Plan

Proper disposal of 4-Methoxy-3-methylaniline and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

» Collect waste material in a designated, compatible, and clearly labeled hazardous waste
container.[7] The container must have a secure, tight-fitting lid.

e The label should include "Hazardous Waste" and the full chemical name: "4-Methoxy-3-
methylaniline".[7]

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.
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2. Storage of Chemical Waste:

» Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.

e Place the waste container in secondary containment to prevent spills.[7]
3. Final Disposal:

» Dispose of the chemical waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[6]

e Do not pour the chemical down the drain or dispose of it in the regular trash.[1][8]

o Empty containers should be handled as hazardous waste unless properly decontaminated.
Emergency Procedures

Spill Response:

o Minor Spill: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).[7]
Collect the absorbent material into a sealed, labeled hazardous waste container.
Decontaminate the area.

o Major Spill: Evacuate the area immediately. Alert others and contact your institution's EHS
department.[7] Only trained personnel with appropriate PPE should handle the cleanup.

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]
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Caption: Workflow for the safe handling of 4-Methoxy-3-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Methoxy-
3-methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090814#personal-protective-equipment-for-handling-
4-methoxy-3-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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